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Compound of Interest

Compound Name: 2-Methylisoborneol

Cat. No.: B165400

This guide provides comprehensive safety and logistical information for the handling of 2-
Methylisoborneol (2-MIB) in a laboratory setting. Adherence to these procedures is critical to
ensure the safety of researchers and the integrity of experiments. 2-Methylisoborneol is a
flammable solid that can cause skin irritation.[1][2] It is often supplied as a solution in methanol,
which is a highly flammable liquid and vapor that is toxic if swallowed, inhaled, or in contact
with skin, and can cause serious eye irritation and damage to organs.[3][4]

Quantitative Data Summary

The following table summarizes key quantitative data for 2-Methylisoborneol and Methanol, a
common solvent.
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Property Value Source
2-Methylisoborneol

Molecular Formula C11H200 [1]
Molecular Weight 168.28 g/mol

Form Solid

Hazard Classifications

Flammable Solid (Category 1),

Skin Irritation (Category 2)

Methanol (Solvent)

OSHA PEL (TWA) 200 ppm (260 mg/m?)
ACGIH TLV (TWA) 200 ppm
ACGIH TLV (STEL) 250 ppm

NIOSH REL (TWA)

200 ppm (260 mg/m3)

NIOSH REL (STEL)

250 ppm (325 mg/m3)

PEL: Permissible Exposure Limit; TWA: Time-Weighted Average; TLV: Threshold Limit Value;
STEL: Short-Term Exposure Limit; REL: Recommended Exposure Limit.

Operational Plan: Handling 2-Methylisoborneol

A systematic approach is essential when working with 2-Methylisoborneol. The following

workflow outlines the key steps from preparation to post-handling procedures.
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Operational Workflow for Handling 2-Methylisoborneol

Preparation

1. Risk Assessment
- Review SDS
- Identify hazards

:

2. PPE Selection & Donning
- Select appropriate gloves, lab coat, and eye protection

:

3. Workspace Preparation
- Ensure proper ventilation (fume hood)
- Remove ignition sources

- Set up spill kit

Han

dling

4. Chemical Handling
- Ground/bond containers

- Use non-sparking tools
- Dispense carefully

Post-H

andling

5. Decontamination
- Clean work surfaces
- Decontaminate equipment

6. Doffing PPE
- Remove PPE in correct order to avoid contamination

7. Waste Disposal
- Segregate hazardous waste
- Label containers correctly

Click to download full resolution via product page

Caption: Workflow for safe handling of 2-Methylisoborneol.
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Procedural Steps

1. Pre-Handling Preparations

» Engineering Controls: Always handle 2-Methylisoborneol in a well-ventilated area. A
chemical fume hood is required. An eyewash station and emergency shower should be
readily accessible.

o Personal Protective Equipment (PPE): The following PPE must be worn:

o Eye and Face Protection: Safety glasses with side shields or goggles are mandatory. A
face shield may be necessary for splash-prone procedures.

o Skin Protection: A flame-retardant lab coat and appropriate protective clothing should be
worn.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Gloves must be
inspected for integrity before use.

o Respiratory Protection: If ventilation is inadequate or if exposure limits are likely to be
exceeded, a NIOSH/MSHA-approved respirator with an organic vapor cartridge is
necessary.

e Ignition Source Control: 2-Methylisoborneol is a flammable solid, and its solutions in
methanol are highly flammable. All sources of ignition, such as open flames, sparks, and hot
surfaces, must be eliminated from the work area. Use non-sparking tools and explosion-
proof equipment. Ensure proper grounding and bonding of all containers and equipment to
prevent static discharge.

2. Handling the Chemical

e Read and understand the Safety Data Sheet (SDS) before use.

o Keep the container tightly closed when not in use.

» Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapors.

» When handling, do not eat, drink, or smoke.
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e Wash hands thoroughly after handling the chemical.
3. In Case of a Spill

o Evacuate personnel from the immediate area.

e Remove all ignition sources.

e Ventilate the area.

o For small spills, absorb the material with an inert, non-combustible absorbent such as sand
or earth.

o For larger spills, contain the spill to prevent it from entering drains or waterways.

o Transfer the spilled material and absorbent into a suitable, labeled container for disposal.
o Clean the spill area thoroughly to remove any residual contamination.

Disposal Plan

1. Waste Characterization

o 2-Methylisoborneol and its solutions are considered hazardous waste. Waste codes should
be assigned by the user based on the specific application.

2. Container Management
o Collect waste in a designated, properly labeled, and sealed container.

» Empty containers may retain product residue and should be treated as hazardous waste. Do
not reuse empty containers.

3. Disposal Procedure

o Dispose of contents and containers in accordance with all local, regional, national, and
international regulations.

e This material should be disposed of by a licensed waste disposal contractor.
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» Avoid discharging the chemical into drains, water courses, or onto the ground.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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